3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide

• Molecular Formula: C17H20ClN5O2S
• Molecular Weight: 393.9 g/mol
• IUPAC Name: 3-(4-chloro-3-methylpyrazol-1-yl)-N-(2-methyl-4-oxo-6-propylthieno[2,3-d]pyrimidin-3-yl)propanamide
• InChI: InChI=1S/C17H20ClN5O2S/c1-4-5-12-8-13-16(26-12)19-11(3)23(17(13)25)21-15(24)6-7-22-9-14(18)10(2)20-22/h8-9H,4-7H2,1-3H3,(H,21,24)
• InChI Key: RJZYRUVXBPBYSS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(S1)N=C(N(C2=O)NC(=O)CCN3C=C(C(=N3)C)Cl)C

Description

3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide is a complex organic compound with potential applications in various scientific fields. This compound features a pyrazole ring substituted with a chloro and methyl group, linked to a thienopyrimidine moiety through a propanamide chain. Its unique structure suggests potential utility in medicinal chemistry, particularly in drug design and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Pyrazole Ring: Starting with a suitable precursor such as 4-chloro-3-methyl-1H-pyrazole, synthesized through cyclization reactions involving hydrazines and 1,3-diketones.

Thienopyrimidine Synthesis: The thienopyrimidine core can be constructed via condensation reactions involving thiophene derivatives and appropriate amines or amidines.

Coupling Reaction: The final step involves coupling the pyrazole and thienopyrimidine units through an amide bond formation, typically using reagents like carbodiimides (e.g., EDCI) and coupling agents (e.g., HOBt) under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure scalability, cost-effectiveness, and high yield. This might include the use of continuous flow reactors, automated synthesis platforms, and rigorous purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of corresponding alcohols or ketones.

Reduction: Reduction reactions might target the carbonyl groups, converting them to alcohols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles like amines, thiols, or alkoxides under basic conditions.

Major Products

Oxidation: Formation of alcohols or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can serve as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in synthetic organic chemistry.

Biology

Biologically, the compound might exhibit interesting bioactivity due to its structural similarity to known bioactive molecules. It could be investigated for potential antimicrobial, antifungal, or anticancer properties.

Medicine

In medicinal chemistry, this compound could be explored as a lead compound for drug development. Its structural features suggest potential interactions with various biological targets, making it a candidate for further pharmacological studies.

Industry

Industrially, the compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide would depend on its specific application. In a biological context, it might interact with enzymes or receptors, modulating their activity. The chloro and methyl groups on the pyrazole ring, along with the thienopyrimidine moiety, could facilitate binding to specific molecular targets, influencing pathways involved in cell signaling, metabolism, or gene expression.

Comparison with Similar Compounds

Similar Compounds

3-(4-Chloro-1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide: Lacks the methyl group on the pyrazole ring.

3-(4-Methyl-1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide: Lacks the chloro group on the pyrazole ring.

3-(1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide: Lacks both the chloro and methyl groups on the pyrazole ring.

Uniqueness

The presence of both chloro and methyl groups on the pyrazole ring, combined with the thienopyrimidine moiety, makes 3-(4-Chloro-3-methyl-1H-pyrazol-1-YL)-N-[2-methyl-4-oxo-6-propylthieno[2,3-D]pyrimidin-3(4H)-YL]propanamide unique